4-Chloro-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide

• IUPAC Name: 4-chloro-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C19H17ClN2O2/c1-11-16-10-15(21-18(23)12-4-6-14(20)7-5-12)9-13-3-2-8-22(17(13)16)19(11)24/h4-7,9-11H,2-3,8H2,1H3,(H,21,23)
• InChI Key: NXDACIBKBZKVIT-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

The compound is a benzamide with a chloro substituent on the benzene ring. It also contains a complex tricyclic structure attached to the amide nitrogen. The tricyclic structure contains a 2-oxo (keto) group and a methyl group. Cycloalkanes, which are cyclic hydrocarbons, form the basis of this tricyclic structure.

Molecular Structure Analysis

Cycloalkanes, like the ones in this compound, are not flat molecules. They exist as “puckered rings”. For example, cyclohexane, a common cycloalkane, exists in a “chair” form.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The presence of polar groups like the amide and the keto group suggest that this compound might have some solubility in polar solvents.

Scientific Research Applications

Synthesis and Anti-Tubercular Activity

Research on derivatives similar to the queried compound, such as azetidinones and benzamides, has shown promising anti-tubercular activities. For instance, a study on the ultrasound-assisted synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide derivatives revealed that most of the synthesized compounds exhibited significant in vitro anti-tubercular activity against Mycobacterium tuberculosis (MTB), with IC50 values of less than 1 µg/mL. These compounds were also found to be non-cytotoxic against the human cancer cell line HeLa, suggesting their safety for further drug development processes (Nimbalkar et al., 2018).

Anticonvulsant Activity

Enaminones, chemicals bearing resemblance to the structure of interest, have been evaluated for their anticonvulsant properties. A study exploring methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate, among others, highlighted their potential in anticonvulsant applications. Although specific activities against amygdala kindled seizures were not observed, the research provides a basis for understanding structure-activity relationships in compounds with similar backbones, potentially guiding the design of new therapeutic agents with optimized efficacy and safety profiles (Scott et al., 1993).

Unique Chemical Transformations

The synthetic versatility of related compounds offers insights into potential applications in chemical synthesis and material science. For example, reactions involving 4-(dichloromethylene)-2-phenyl-1,3-oxazol-5(4H)-one with triphenylphosphine led to novel phosphonium salts through many-center phosphonium reagent formations, showcasing the chemical reactivity and transformation capabilities of these compounds (Brovarets et al., 2004).